3-Amino-6-(3,5-dichlorophenylthio)picolinonitrile

• Molecular Formula: C12H7Cl2N3S
• Molecular Weight: 296.2 g/mol
• IUPAC Name: 3-amino-6-(3,5-dichlorophenyl)sulfanylpyridine-2-carbonitrile
• InChI: InChI=1S/C12H7Cl2N3S/c13-7-3-8(14)5-9(4-7)18-12-2-1-10(16)11(6-15)17-12/h1-5H,16H2
• InChI Key: NUEYBFIIUBXAHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1N)C#N)SC2=CC(=CC(=C2)Cl)Cl

Description

3-Amino-6-(3,5-dichlorophenylthio)picolinonitrile is a useful research compound. Its molecular formula is C12H7Cl2N3S and its molecular weight is 296.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 ml of concentrated HCl is added to a solution of 6-(3,5-dichlorophenylthio)-3-nitropicolinonitrile (3.4 g, 0.01 mol) in 50 ml of methanol under stirring. The reaction medium is refluxed, added together with 1.68 g (0.03 mol) of iron and stirred for 10 minutes. After returning to room temperature, the reaction mixture is added together with 100 ml of ethyl acetate and 50 ml of water. The pH is adjusted to 10 using 30% soda solution and the organic phase is extracted and then dried on anhydrous sodium sulfate before being concentrated. The residue is purified by silica gel chromatography (ethyl acetate/petroleum ether) to yield, after concentration of the fractions, 2.82 g (91%) of a yellow solid.